4-{2-[(4-isopropylbenzyl)amino]ethyl}benzenesulfonamide hydrochloride

• IUPAC Name: 4-[2-[(4-propan-2-ylphenyl)methylamino]ethyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C18H24N2O2S.ClH/c1-14(2)17-7-3-16(4-8-17)13-20-12-11-15-5-9-18(10-6-15)23(19,21)22;/h3-10,14,20H,11-13H2,1-2H3,(H2,19,21,22);1H
• InChI Key: GPNPXAFXRPNEOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N.Cl
• Molecular Formula: C18H25ClN2O2S
• Molecular Weight: 368.9 g/mol
• CAS RN: 1049680-99-0

Description

4-{2-[(4-isopropylbenzyl)amino]ethyl}benzenesulfonamide hydrochloride is a chemical compound that has been widely used in scientific research. It is commonly referred to as IB-MECA, and it belongs to the class of adenosine A3 receptor agonists. This compound has been found to have various biochemical and physiological effects, making it an essential tool in the study of adenosine A3 receptors.

Mechanism of Action

IB-MECA exerts its effects by binding to and activating adenosine A3 receptors. Activation of these receptors leads to the activation of various signaling pathways, including the cAMP/PKA pathway and the MAPK/ERK pathway. These signaling pathways are involved in various physiological processes, including cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
IB-MECA has been found to have various biochemical and physiological effects. These effects include the inhibition of cell proliferation, the induction of apoptosis, and the modulation of inflammation. IB-MECA has also been found to have antiangiogenic effects, making it a potential therapeutic agent for cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using IB-MECA in lab experiments is its potency and selectivity for adenosine A3 receptors. This allows researchers to study the effects of adenosine A3 receptor activation without the interference of other receptors. However, one of the limitations of using IB-MECA is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of IB-MECA and adenosine A3 receptors. One direction is the development of more potent and selective agonists and antagonists of adenosine A3 receptors. Another direction is the study of the role of adenosine A3 receptors in various physiological and pathological processes, including cancer, inflammation, and ischemia. Finally, the potential therapeutic applications of adenosine A3 receptor agonists and antagonists should be explored further.

Synthesis Methods

The synthesis of 4-{2-[(4-isopropylbenzyl)amino]ethyl}benzenesulfonamide hydrochloride involves the reaction of 4-isopropylbenzylamine with 4-nitrobenzenesulfonyl chloride in the presence of a base. The resulting intermediate is then reduced to give the desired product. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

IB-MECA has been used extensively in scientific research, particularly in the study of adenosine A3 receptors. Adenosine A3 receptors are G protein-coupled receptors that are involved in various physiological processes, including inflammation, ischemia, and cancer. IB-MECA has been found to be a potent and selective agonist of adenosine A3 receptors, making it an essential tool in the study of these receptors.